Cas no 2679801-91-1 (rac-(1R,3S)-3-fluoro-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclopentane-1-carboxylic acid)

• Product Name: rac-(1R,3S)-3-fluoro-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclopentane-1-carboxylic acid
• CAS No: 2679801-91-1
• MF: C₁₁H₁₆FNO₄
• MW: 245.247447013855
• CID: 6083914
• PubChem ID: 165913904
• Update Time: 2025-09-28

rac-(1R,3S)-3-fluoro-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679801-91-1
• EN300-28277853
• rac-(1R,3S)-3-fluoro-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclopentane-1-carboxylic acid

• Inchi： 1S/C11H16FNO4/c1-2-5-17-10(16)13-7-11(12)4-3-8(6-11)9(14)15/h2,8H,1,3-7H2,(H,13,16)(H,14,15)/t8-,11+/m1/s1
• InChI Key： FBGUFGBUFMCXHT-KCJUWKMLSA-N
• SMILES： F[C@@]1(CNC(=O)OCC=C)CC[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 245.10633615g/mol
• Monoisotopic Mass: 245.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,3S)-3-fluoro-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclopentane-1-carboxylic acid

Rac-(1R,3S)-3-fluoro-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclopentane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2679801-91-1, known as rac-(1R,3S)-3-fluoro-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)cyclopentane-1-carboxylic acid, is a complex organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological properties.

Rac-(1R,3S)-3-fluoro... is characterized by its cyclopentane ring, which serves as the central framework of the molecule. The fluorine atom at position 3 introduces electronic effects that can influence the compound's reactivity and stability. Additionally, the presence of a carboxylic acid group at position 1 suggests potential acidity and the ability to form salts or esters, which are often desirable in pharmaceutical applications.

Recent studies have highlighted the importance of cyclopentane derivatives in drug design due to their rigid structure and ability to mimic natural product motifs. The propargyl group attached via an oxygen atom further enhances the molecule's versatility, enabling it to participate in various chemical transformations such as click chemistry reactions.

The synthesis of this compound involves a multi-step process that typically includes stereo-selective synthesis to achieve the desired (1R,3S) configuration. Researchers have explored various strategies, including asymmetric catalysis and enantioselective alkylation, to optimize the synthesis pathway. These advancements have significantly improved the yield and purity of the compound, making it more accessible for further studies.

One of the most promising applications of rac-(1R,3S)-3-fluoro... lies in its potential as a lead compound in drug discovery programs targeting specific biological pathways. Preclinical studies have demonstrated its ability to modulate key enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders.

In addition to its therapeutic potential, this compound has also been investigated for its role in material science applications. Its unique structure allows for the formation of self-assembled monolayers (SAMs) with tailored properties, making it a candidate for advanced materials development.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling of rac-(1R,3S)-3-fluoro..., providing insights into its interaction with biological targets at an atomic level. These studies have been instrumental in guiding further optimization efforts aimed at enhancing its pharmacokinetic properties.

The integration of green chemistry principles into the synthesis of this compound has also been a focus of recent research. Efforts to minimize waste and reduce environmental impact have led to the development of more sustainable synthetic routes.

In conclusion, rac-(1R,3S)-3-fluoro... (CAS No. 2679801-91) is a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, combined with ongoing advancements in synthesis and application development, positions it as a valuable tool in both academic research and industrial innovation.